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Compound of Interest

Compound Name: Relamorelin tfa

Cat. No.: B10828215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Relamorelin, a synthetic pentapeptide amide, is a potent and selective agonist of the

ghrelin/growth hormone secretagogue receptor (GHSR).[1][2] It has demonstrated prokinetic

effects, accelerating gastric emptying and improving symptoms in models of diabetic

gastroparesis and chronic constipation.[3][4] These application notes provide detailed protocols

for the continuous administration of Relamorelin trifluoroacetate (TFA) using infusion models, a

critical methodology for preclinical studies requiring stable plasma concentrations and long-

term drug exposure.

Relamorelin TFA has a greater affinity and potency for the GHS-1a receptor compared to

native ghrelin.[2][5] Continuous infusion models are particularly valuable for evaluating the

sustained efficacy and safety of such compounds, mimicking potential therapeutic regimens.
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Property Value Reference

Molecular Formula C45H51F3N8O7S [6]

Molecular Weight 905.00 g/mol [6]

Appearance White to off-white solid [6]

Solubility
Soluble in DMSO, Water (100

mg/mL with ultrasonication)
[1][5]

Ki for GHS-1a Receptor 0.42 nM [1][2]

EC50 for GHS-1a Receptor

Activation
0.71 nM [5]

Storage

Powder: -20°C to -80°C; Stock

Solution: -80°C (6 months),

-20°C (1 month)

[2][5][6]

Table 2: Example Dosing for Continuous Subcutaneous
Infusion in Rats

Parameter Value Reference

Species Rat [2]

Dosing Range 50-500 nmol/kg/day [2]

Administration Route
Continuous Subcutaneous

Infusion
[2]

Duration 5 days [2]

Observed Effects

Decreased loss of body and fat

mass; Increased food intake

and weight gain at higher

doses.

[2]
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Protocol 1: Preparation of Relamorelin TFA Infusion
Solution
This protocol describes the preparation of a Relamorelin TFA solution for loading into osmotic

pumps.

Materials:

Relamorelin TFA powder

Sterile, pyrogen-free vehicle (e.g., 0.9% saline, non-lactated Ringer's solution)

Sterile, protease-free serum albumin (optional, to minimize adsorption)

Sterile microcentrifuge tubes

Calibrated pipettes

Vortex mixer

Ultrasonic water bath

Sterile 0.22 µm syringe filters

Procedure:

Determine the Required Concentration: Calculate the concentration of Relamorelin TFA
needed based on the desired dose, the animal's body weight, and the osmotic pump's flow

rate and duration.

Example Calculation:

Desired dose: 500 nmol/kg/day

Animal weight: 0.3 kg

Osmotic pump flow rate: 1 µL/hour
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Pump duration: 7 days

Total dose per day: 500 nmol/kg/day * 0.3 kg = 150 nmol/day

Total volume infused per day: 1 µL/hour * 24 hours/day = 24 µL/day

Required concentration: 150 nmol / 24 µL = 6.25 nmol/µL or 6.25 mM

Convert to mg/mL: 6.25 nmol/µL * 905 g/mol = 5.66 µg/µL = 5.66 mg/mL

Reconstitution:

Aseptically weigh the required amount of Relamorelin TFA powder.

Add the sterile vehicle to the powder. If using albumin, first dissolve it in the vehicle at a

concentration of 0.1-1%.[7]

Vortex gently to mix.

If solubility is an issue, use an ultrasonic water bath to aid dissolution.[1]

Sterilization:

Sterilize the final solution by filtering it through a 0.22 µm syringe filter into a sterile tube.[2]

Pump Filling:

Following the osmotic pump manufacturer's instructions, aseptically fill the pumps with the

sterile Relamorelin TFA solution.

Priming:

Prime the filled pumps by incubating them in sterile saline at 37°C for at least 4 hours

before implantation to ensure immediate drug delivery upon implantation.

Protocol 2: In Vivo Continuous Infusion via Osmotic
Pump Implantation in Rodents
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This protocol details the surgical procedure for subcutaneous implantation of an osmotic pump

for continuous Relamorelin TFA delivery.

Materials:

Anesthetic (e.g., isoflurane)

Analgesic

Surgical instruments (scalpel, forceps, hemostats, wound clips or sutures)

Antiseptic solution (e.g., povidone-iodine, chlorhexidine)

Sterile gauze

Warming pad

Prepared and primed osmotic pump

Procedure:

Animal Preparation:

Anesthetize the rodent using an appropriate anesthetic.

Administer a pre-operative analgesic as per your institution's IACUC guidelines.

Shave the fur from the surgical site, typically on the back between the scapulae.

Cleanse the surgical site with an antiseptic solution.

Surgical Implantation:

Make a small incision in the skin at the prepared site.[8][9]

Using a sterile hemostat, create a subcutaneous pocket by blunt dissection.[3][9] The

pocket should be large enough to accommodate the pump without putting pressure on the

surrounding tissues.[3]
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Insert the primed osmotic pump into the pocket, with the delivery portal directed away from

the incision.[8]

Close the incision with wound clips or sutures.[3][10]

Post-Operative Care:

Monitor the animal until it has fully recovered from anesthesia. Keep the animal on a

warming pad to maintain body temperature.

Administer post-operative analgesics as required.

Monitor the animal daily for signs of pain, distress, or infection at the surgical site.

The pump will deliver the Relamorelin TFA solution continuously at a predetermined rate

for its specified duration.

Visualizations
Relamorelin TFA Continuous Infusion Workflow
Caption: Experimental workflow for continuous infusion of Relamorelin TFA.

Ghrelin Receptor (GHSR1a) Signaling Pathway
Caption: Simplified signaling pathway of the ghrelin receptor (GHSR1a).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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